Cas no 85681-46-5 (3-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-1,2,4-triazole)

• Product Name: 3-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-1,2,4-triazole
• CAS No: 85681-46-5
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 1840975
• PubChem ID: 135357
• Update Time: 2025-04-21

3-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-1,2,4-triazole
• 5-(3-Methoxyphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole
• s-Triazole, 5-(m-methoxyphenyl)-3-(p-tolyl)-
• 5-(m-Methoxyphenyl)-3-(p-tolyl)-s-triazole
• CHEMBL277993
• DTXSID501006274
• MM4CLX811G
• 85681-46-5
• BRN 5567459
• 1H-1,2,4-Triazole, 3-(3-methoxyphenyl)-5-(4-methylphenyl)-
• UNII-MM4CLX811G

• Inchi： 1S/C16H15N3O/c1-11-6-8-12(9-7-11)15-17-16(19-18-15)13-4-3-5-14(10-13)20-2/h3-10H,1-2H3,(H,17,18,19)
• InChI Key： NMHRKGODGRPKBC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=NNC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 265.121512110g/mol
• Monoisotopic Mass: 265.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.8Ų